Cas no 2230901-24-1 ((3-Amino-2-methylphenyl)boronic acid hydrochloride)

• Product Name: (3-Amino-2-methylphenyl)boronic acid hydrochloride
• CAS No: 2230901-24-1
• MF: C₇H₁₁BClNO₂
• MW: 187.431740999222
• MDL: MFCD30573866
• CID: 4711472
• PubChem ID: 127255371
• Update Time: 2025-11-02

(3-Amino-2-methylphenyl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Amino-2-methylphenyl)boronic acid hydrochloride
• AK607675
• DS-19754
• 2230901-24-1
• MFCD30573866
• D71104
• (3-Amino-2-methylphenyl)boronic acid hydrochloride, 95%
• (3-Amino-2-methylphenyl)boronicacidhydrochloride
• AKOS030524192
• CS-0084122
• 3-AMINO-2-METHYLPHENYLBORONIC ACID HYDROCHLORIDE
• DB-405953
• (3-amino-2-methylphenyl)boronic acid;hydrochloride
• SY250780

• MDL： MFCD30573866
• Inchi： 1S/C7H10BNO2.ClH/c1-5-6(8(10)11)3-2-4-7(5)9;/h2-4,10-11H,9H2,1H3;1H
• InChI Key： VSEPOTBSDLJYNX-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=CC=C(C=1C)N)O

Computed Properties

• Exact Mass: 187.0571365g/mol
• Monoisotopic Mass: 187.0571365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5

Additional information on (3-Amino-2-methylphenyl)boronic acid hydrochloride

Comprehensive Guide to (3-Amino-2-methylphenyl)boronic acid hydrochloride (CAS No. 2230901-24-1)

(3-Amino-2-methylphenyl)boronic acid hydrochloride (CAS No. 2230901-24-1) is a specialized boronic acid derivative widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique structural features, including an amino group and a methyl substituent, this compound offers distinct reactivity and applications.

The molecular formula of (3-Amino-2-methylphenyl)boronic acid hydrochloride is C₇H₁₁BNO₂·HCl, and it typically appears as a white to off-white crystalline powder. Its boronic acid moiety makes it highly valuable for forming stable covalent bonds with diols and other nucleophiles, a property exploited in bioconjugation and sensor development. Researchers often inquire about its solubility, which is moderate in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), but limited in non-polar solvents.

One of the most searched questions about (3-Amino-2-methylphenyl)boronic acid hydrochloride is its role in drug discovery. This compound serves as a key intermediate in the synthesis of small-molecule inhibitors and biologically active compounds. Its amino group allows for further functionalization, making it a versatile building block for medicinal chemistry projects. Recent studies highlight its potential in targeting enzyme-active sites and protein-protein interactions, aligning with the growing interest in precision medicine.

In the field of material science, (3-Amino-2-methylphenyl)boronic acid hydrochloride is gaining attention for its use in polymer modification and nanomaterial synthesis. Its ability to form boronate esters with diols enables the creation of stimuli-responsive materials, such as those used in drug delivery systems and bio-sensing platforms. This aligns with the current trend toward smart materials and sustainable chemistry.

From an SEO perspective, users frequently search for "buy (3-Amino-2-methylphenyl)boronic acid hydrochloride," "CAS 2230901-24-1 suppliers," and "applications of arylboronic acids." To address these queries, it’s important to note that this compound is available through specialized chemical suppliers with high purity grades (e.g., ≥95% or ≥98%). Proper storage conditions—such as keeping it in a cool, dry place away from moisture—are critical to maintaining its stability.

The safety profile of (3-Amino-2-methylphenyl)boronic acid hydrochloride is another hot topic. While it is not classified as hazardous under standard regulations, researchers should handle it with care, using appropriate personal protective equipment (PPE) like gloves and goggles. Its MSDS (Material Safety Data Sheet) provides detailed handling instructions, which are often requested by laboratory personnel.

In summary, (3-Amino-2-methylphenyl)boronic acid hydrochloride (CAS No. 2230901-24-1) is a multifaceted compound with significant applications in pharmaceuticals, material science, and organic synthesis. Its unique chemical properties and adaptability make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As the demand for boronic acid derivatives grows, this compound is poised to remain a focal point in scientific innovation.